Cas no 1236365-81-3 (4-Fluoro-3-isopropoxybenzaldehyde)

• Product Name: 4-Fluoro-3-isopropoxybenzaldehyde
• CAS No: 1236365-81-3
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• MDL: MFCD18447608
• CID: 1083439
• PubChem ID: 55296942
• Update Time: 2025-05-23

4-Fluoro-3-isopropoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-isopropoxybenzaldehyde
• 4-Fluoro-3-(1-methylethoxy)-benzaldehyde
• 4-fluoro-3-propan-2-yloxybenzaldehyde
• SCHEMBL20529376
• 1236365-81-3
• D82340
• Benzaldehyde, 4-fluoro-3-(1-methylethoxy)-
• MFCD18447608
• AKOS006372218
• CS-0154160
• DB-349226
• BS-14789

• MDL： MFCD18447608
• Inchi： 1S/C10H11FO2/c1-7(2)13-10-5-8(6-12)3-4-9(10)11/h3-7H,1-2H3
• InChI Key： OYJUUYKZFWNVGB-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=O)C=C1OC(C)C

Computed Properties

• Exact Mass: 182.07430775g/mol
• Monoisotopic Mass: 182.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-Fluoro-3-isopropoxybenzaldehyde

4-Fluoro-3-isopropoxybenzaldehyde (CAS No. 1236365-81-3)

4-Fluoro-3-isopropoxybenzaldehyde, also known by its CAS registry number 1236365-81-3, is a versatile aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a benzaldehyde moiety with a fluoro and isopropoxy substituent. The presence of these substituents imparts distinctive electronic and steric properties, making it a valuable building block in the synthesis of various bioactive molecules and advanced materials.

The synthesis of 4-fluoro-3-isopropoxybenzaldehyde typically involves multi-step organic reactions, often starting from readily available aromatic precursors. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the benzaldehyde framework with high precision. These methods not only enhance the yield but also reduce the environmental footprint associated with traditional synthetic approaches.

In terms of applications, 4-fluoro-3-isopropoxybenzaldehyde has demonstrated remarkable potential in drug discovery. Its ability to act as a chiral auxiliary or a directing group in asymmetric synthesis has been extensively studied. Recent studies have highlighted its role in the construction of complex natural product analogs, such as alkaloids and terpenoids, which are often challenging to synthesize due to their intricate stereochemistry.

Beyond pharmacology, this compound has found applications in materials science, particularly in the development of advanced polymers and optoelectronic materials. The electron-withdrawing nature of the fluoro group and the electron-donating properties of the isopropoxy substituent create a unique balance that can be exploited in designing materials with tailored electronic properties. For example, researchers have utilized 4-fluoro-3-isopropoxybenzaldehyde as a monomer in the synthesis of conjugated polymers for use in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The recent surge in interest around 4-fluoro-3-isopropoxybenzaldehyde can be attributed to its role as a key intermediate in the synthesis of bioactive compounds with potential therapeutic applications. For instance, derivatives of this compound have shown promise as inhibitors of enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. These findings underscore the importance of continued research into its chemical properties and biological activity.

In conclusion, 4-fluoro-3-isopropoxybenzaldehyde (CAS No. 1236365-81-3) stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across multiple disciplines highlight its significance as both a fundamental building block and a platform for innovation. As research progresses, it is anticipated that this compound will unlock new possibilities in drug discovery, materials science, and beyond.